4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(2,4-difluorophenyl)triazol-4-amine
• InChI: InChI=1S/C17H10F2N6O3/c18-9-2-3-11(10(19)6-9)25-15(20)14(22-24-25)17-21-16(23-28-17)8-1-4-12-13(5-8)27-7-26-12/h1-6H,7,20H2
• InChI Key: GFNCCCOJZCMXGB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=C(N(N=N4)C5=C(C=C(C=C5)F)F)N
• Molecular Formula: C17H10F2N6O3
• Molecular Weight: 384.30 g/mol

Description

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C17H10F2N6O3 and its molecular weight is 384.303. The purity is usually 95%.
BenchChem offers high-quality 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Some derivatives of 1,2,4-triazole, including compounds similar in structure to 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine, have been synthesized and screened for their antimicrobial activities. These compounds have shown good or moderate activities against various test microorganisms (Bektaş et al., 2007).

Synthesis and Structural Analysis

Research has also focused on the synthesis and crystal structure of compounds related to 1,2,4-triazole derivatives. For example, the synthesis of 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine has been achieved, providing insights into the crystal structure and potential applications of similar triazole derivatives (叶姣 et al., 2015).

Reactivity in Ionic Liquids

The reactivity of compounds similar to 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(2,4-difluorophenyl)-1H-1,2,3-triazol-5-amine in ionic liquids has been studied. These studies provide valuable insights into how the peculiar properties of ionic liquids can influence the reactivity of such compounds, which is relevant for various chemical synthesis processes (D’Anna et al., 2005).

Biological Activities

Research has also been conducted on the synthesis and investigation of biological activities of hybrid molecules containing 1,2,4-triazole and related structures. These studies explore the potential of such compounds in antimicrobial, antilipase, and antiurease activities, which is crucial for developing new drugs and treatments (Başoğlu et al., 2013).

Anticancer and Antiangiogenic Effects

Compounds structurally related to 1,2,4-triazole derivatives have been synthesized and their in vivo anticancer and antiangiogenic effects have been studied. Such research is vital in the search for new treatments and therapies for cancer, offering insights into the potential therapeutic effects of these compounds (Chandrappa et al., 2010).